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Compound of Interest

Compound Name: LRRK2-IN-14

Cat. No.: B12371602 Get Quote

Essential Safety and Handling Guide for LRRK2-IN-
14
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling LRRK2-IN-14. The following procedures for personal

protective equipment (PPE), operational handling, and disposal are designed to ensure a safe

laboratory environment.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for LRRK2-IN-14.

Property Value Source

Molecular Formula C17H18F3N5O2 [1]

Molecular Weight 381.35 [1]

IC50 for LRRK2(G2019S) cell

activity
6.3 nM [1][2][3]

IC50 for hERG 22 μM [1][2][3]
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Personal Protective Equipment (PPE) and Engineering
Controls
The first line of defense against chemical exposure is the correct implementation of

engineering controls and the use of appropriate personal protective equipment.

Category Requirement Purpose

Ventilation

Work in a well-ventilated area,

preferably a chemical fume

hood.[4][5]

To minimize the inhalation of

any dust or aerosols.[4]

Eye Protection

Chemical safety goggles or a

face shield should be worn.[4]

[5][6]

To protect the eyes from

splashes or dust.[4]

Hand Protection

Compatible chemical-resistant

gloves (e.g., nitrile) are

required.[4][5][6]

To prevent skin contact.[4]

Body Protection
A laboratory coat must be

worn.[4][5]

To protect skin and clothing

from contamination.[4]

Respiratory Protection

Generally not required when

working in a fume hood. If

there is a risk of generating

aerosols or dust outside of a

fume hood, a NIOSH-approved

respirator should be used.[4][5]

To prevent the inhalation of

airborne particles.[4]

Experimental Protocols: Safe Handling and Storage
Adherence to proper handling and storage protocols is critical for maintaining the integrity of

LRRK2-IN-14 and ensuring a safe laboratory environment.[4]

Handling:

Avoid inhalation, and contact with eyes and skin.[4][6]
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Prevent the formation of dust and aerosols.[4][6]

Use only in areas with appropriate exhaust ventilation.[6]

Wash hands thoroughly after handling.[5]

Storage:

Keep the container tightly sealed in a cool, well-ventilated area.[4][6]

Protect from direct sunlight and sources of ignition.[6]

Recommended storage as a powder is at -20°C for up to 3 years.[4]

In solvent, store at -80°C for up to 1 year.[4]

Incompatibilities:

Strong acids/alkalis and strong oxidizing/reducing agents should be avoided.[4]

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.[4]

Spill Response:

Evacuate: Clear the area of all personnel.[4]

Ventilate: Ensure the area is well-ventilated.[4]

Contain: Use an appropriate absorbent material to contain the spill.[4]

Clean: Carefully sweep or scoop up the spilled material, avoiding dust generation. Place it in

a sealed, labeled container for disposal.[4]

Decontaminate: Clean the spill area with a suitable detergent and water.[4]

Disposal:
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Dispose of LRRK2-IN-14 and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.[4][6]

It is recommended to use a licensed professional waste disposal service.[4]

Solid waste (e.g., contaminated gloves, pipette tips) should be kept separate from liquid

waste.[5]

Place all contaminated materials into a designated and clearly labeled hazardous waste

container.[5]

Do not overfill liquid waste containers; it is recommended to fill to no more than 75% of the

container's capacity.[5]

First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is crucial.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with soap and water. Seek medical attention if irritation persists.[4]

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.

Seek medical attention.[4]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[4][6]

Visual Guides
Operational Workflow for Handling LRRK2-IN-14
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Preparation Handling Cleanup & Disposal

Don PPE Work in Fume Hood Weighing Dissolving Use in Experiment Decontaminate Surfaces Segregate Waste Dispose Waste Remove PPE

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls

Administrative Controls

Personal Protective Equipment

Engineering Controls

Administrative Controls

Most Effective

Chemical Fume Hood

Personal Protective Equipment (PPE)

Least Effective

Standard Operating Procedures (SOPs)

Goggles

Safety Shower & Eyewash

Safety Training

Gloves Lab Coat

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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